Cas no 869082-82-6 (Biotin-PEG3-NH-Pentynoyl)

Biotin-PEG3-NH-Pentynoyl is a heterobifunctional crosslinker designed for bioconjugation applications. Its structure combines a biotin moiety for streptavidin/avidin binding, a triethylene glycol (PEG3) spacer for improved solubility and reduced steric hindrance, and a pentynoyl group with a terminal alkyne for click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The amine (NH) linker provides additional flexibility for further functionalization. This reagent is particularly useful for labeling biomolecules, enabling efficient biotinylation while maintaining target integrity. The PEG spacer enhances biocompatibility and minimizes nonspecific interactions, making it suitable for applications in protein modification, surface immobilization, and probe development. Its stability and reactivity profile ensure reliable performance in complex biological systems.
Biotin-PEG3-NH-Pentynoyl structure
Biotin-PEG3-NH-Pentynoyl structure
Product Name:Biotin-PEG3-NH-Pentynoyl
CAS No:869082-82-6
MF:C23H38N4O6S
MW:498.636024951935
CID:6797617
PubChem ID:102272651
Update Time:2025-11-05

Biotin-PEG3-NH-Pentynoyl Chemical and Physical Properties

Names and Identifiers

    • Biotin-PEG3-NH-Pentynoyl
    • 869082-82-6
    • Inchi: 1S/C23H38N4O6S/c1-2-3-7-20(28)24-9-11-31-13-15-33-16-14-32-12-10-25-21(29)8-5-4-6-19-22-18(17-34-19)26-23(30)27-22/h1,18-19,22H,3-17H2,(H,24,28)(H,25,29)(H2,26,27,30)/t18-,19-,22-/m0/s1
    • InChI Key: NBYXWTDJRAPSOV-IPJJNNNSSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCNC(CCC#C)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 498.25120612g/mol
  • Monoisotopic Mass: 498.25120612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 19
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 152Ų

Biotin-PEG3-NH-Pentynoyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB590029-100mg
Biotin-PEG3-NH-Pentynoyl; .
869082-82-6
100mg
€146.00 2025-04-16
abcr
AB590029-250mg
Biotin-PEG3-NH-Pentynoyl; .
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250mg
€230.00 2025-04-16
abcr
AB590029-500mg
Biotin-PEG3-NH-Pentynoyl; .
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500mg
€398.00 2025-04-16
abcr
AB590029-1g
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€608.00 2025-04-16

Additional information on Biotin-PEG3-NH-Pentynoyl

Comprehensive Overview of Biotin-PEG3-NH-Pentynoyl (CAS No. 869082-82-6): Applications and Innovations

Biotin-PEG3-NH-Pentynoyl (CAS No. 869082-82-6) is a highly versatile bioconjugation reagent widely used in chemical biology, drug discovery, and material science. This compound combines the biotin affinity tag with a PEG3 spacer and a pentynoyl group, enabling efficient click chemistry reactions. Its unique structure makes it invaluable for labeling biomolecules, designing probes, and developing targeted therapeutics. Researchers frequently search for "Biotin-PEG3-NH-Pentynoyl uses" or "click chemistry reagents for biotinylation," reflecting its growing relevance in modern scientific workflows.

The PEG3 spacer in Biotin-PEG3-NH-Pentynoyl enhances solubility and reduces steric hindrance, critical for optimizing binding efficiency in assays like ELISA or pull-down experiments. With the rise of "proteomics tools 2024" as a trending topic, this reagent is gaining attention for its role in mass spectrometry-based protein analysis. Its alkyne group (pentynoyl) allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "bioorthogonal chemistry"—a hot keyword in drug delivery research.

In cancer research, Biotin-PEG3-NH-Pentynoyl is employed to conjugate antibodies or small molecules for targeted imaging. Searches like "biotinylated probes for tumor targeting" highlight its utility. The compound’s stability under physiological conditions (pH 7–9) aligns with demands for "in vivo bioconjugation," a frequently queried term in pharmacokinetics studies. Unlike traditional reagents, its PEGylated design minimizes immunogenicity, addressing concerns around "PEG toxicity in therapeutics," a debated topic in biopharma forums.

From an SEO perspective, terms such as "CAS 869082-82-6 supplier" or "Biotin-PEG3-NH-Pentynoyl protocol" are high-traffic queries, underscoring the need for detailed technical documentation. The compound’s compatibility with streptavidin-biotin systems (a perennial focus in "molecular diagnostics") further cements its role in diagnostic kit development. Recent publications on "nanoparticle functionalization" also cite this reagent for surface modification, leveraging its click-ready alkyne handle.

Innovations in ADC (antibody-drug conjugate) design have spurred interest in Biotin-PEG3-NH-Pentynoyl as a linker. Its NH-Pentynoyl moiety enables controlled payload release, a feature often searched as "cleavable linkers for ADCs." Additionally, the compound’s water-soluble properties (PEG3-dependent) address challenges in "hydrophobic drug formulation," a recurring pain point in pharmaceutical R&D.

Quality control of Biotin-PEG3-NH-Pentynoyl is another trending subtopic, with HPLC and LC-MS purity data being critical for buyers. Queries like "how to store Biotin-PEG3-NH-Pentynoyl" (answer: –20°C, desiccated) or "solubility in DMSO/PBS" reflect end-user needs. As synthetic biology advances, this reagent’s role in "DNA-protein conjugation" (e.g., for CRISPR applications) is expanding, matching search trends around "genome editing tools."

In summary, Biotin-PEG3-NH-Pentynoyl (CAS No. 869082-82-6) bridges multiple disciplines—from diagnostics to nanomedicine. Its design caters to contemporary demands for modular, click-compatible reagents, resonating with search behaviors around "next-generation bioconjugation." As researchers prioritize "high-efficiency labeling" and "low-toxicity linkers," this compound’s market relevance is poised to grow exponentially.

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